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Compound of Interest

Tert-butyl 4-amino-2-
Compound Name:
fluorobenzoate

Cat. No.: B123334

Technical Guide: Tert-butyl 4-amino-2-
fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of tert-butyl 4-
amino-2-fluorobenzoate, a key intermediate in the pharmaceutical and agrochemical
industries. This document outlines its molecular characteristics and presents a generalized
protocol for its synthesis, catering to the needs of researchers and professionals in drug
development and chemical synthesis.

Core Molecular Data

Tert-butyl 4-amino-2-fluorobenzoate, also known as 4-amino-2-fluorobenzoic acid tert-butyl
ester, is a valued building block in organic synthesis.[1] Its utility is derived from the presence
of a reactive amine group and a fluorine atom on the aromatic ring, which can influence the
molecule's electronic properties and biological activity.[1][2] The tert-butyl ester group provides
steric hindrance, which can be advantageous in controlling reaction selectivity, and also
enhances the compound's solubility and stability.[1]

The fundamental molecular properties of tert-butyl 4-amino-2-fluorobenzoate are
summarized in the table below.
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Property Value

Molecular Formula C11H14FNO:2

Molecular Weight 211.24 g/mol

CAS Number 140373-77-9

Appearance Off-white to yellow crystalline powder
Purity > 98% (HPLC)

Synthetic Protocol: A Generalized Approach

While specific, detailed experimental protocols for the synthesis of tert-butyl 4-amino-2-
fluorobenzoate are not readily available in the public domain, a generalized approach can be
formulated based on established methods for the tert-butylation of carboxylic acids. The
following protocol describes a potential pathway for the synthesis of tert-butyl 4-amino-2-
fluorobenzoate from its corresponding carboxylic acid, 4-amino-2-fluorobenzoic acid.

Objective: To synthesize tert-butyl 4-amino-2-fluorobenzoate via the esterification of 4-
amino-2-fluorobenzoic acid.

Materials:

4-amino-2-fluorobenzoic acid

o tert-Butanol

» Dicyclohexylcarbodiimide (DCC)

e 4-Dimethylaminopyridine (DMAP)

e Dichloromethane (DCM)

e Saturated agueous sodium bicarbonate solution

e Brine
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Anhydrous sodium sulfate

Silica gel for column chromatography

Hexanes

Ethyl acetate

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 4-amino-2-fluorobenzoic acid in anhydrous
dichloromethane (DCM).

Addition of Reagents: To the stirred solution, add tert-butanol and a catalytic amount of 4-
dimethylaminopyridine (DMAP).

Initiation of Esterification: Slowly add a solution of dicyclohexylcarbodiimide (DCC) in DCM to
the reaction mixture at 0°C.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Workup:

o Filter the reaction mixture to remove the dicyclohexylurea byproduct.

o Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution and
brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a
mixture of hexanes and ethyl acetate as the eluent, to yield pure tert-butyl 4-amino-2-
fluorobenzoate.
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Generalized Synthesis Workflow

The following diagram illustrates the key steps in the generalized synthesis of tert-butyl 4-
amino-2-fluorobenzoate.

Synthesis of Tert-butyl 4-amino-2-fluorobenzoate

Dichloromethane (DCM)

:

4-amino-2-fluorobenzoic acid +
tert-Butanol + DCC + DMAP

1. Add Reagents

Esterification Reaction

(0°C to Room Temperature, 12-24h)

P. Reaction Completion

Aqueous Workup
(Filtration, Washing, Extraction)

3. Crude Product

Column Chromatography

. Pure Product

(Tert-butyl 4-amino-2-f|uorobenzoate)

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of tert-butyl 4-amino-2-fluorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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